Cas no 42206-94-0 (Triacetylresveratrol)

Triacetylresveratrol Properties

Names and Identifiers

• Acetyl-trans-resveratrol
• Triacetylresveratrol
• trans-Resveratrol Tr
• trans-Resveratrol Triacetate
• (E)-5-(4-Acetoxystyryl)-1,3-phenylene diacetate
• 3,4',5-Triacetoxy-trans-stilbene
• 5-[(1E)-2-[4-(acetyloxy)phenyl]ethenyl]-1,3-Benzenediol-1,3-diacetate
• Acetic acid 4-[2-(3,5-diacetoxyphenyl)vinyl]phenyl ester
• Acetyl trans-resveratrol
• Acetyl-resveratrol
• 3,5,4′-Tri-O-acetylresveratrol
• Triacetyl resveratrol
• 3,5,4'-Tri-O-acetylresveratrol
• Acetic acid,4-[2-(3,5-diacetoxyphenyl)-vinyl]phenyl ester
• Acetic acid 3-acetoxy-5-[2-(4-acetoxy-phenyl)-vinyl]-phenyl ester
• Triacetyl-resveratrol
• trans-Triacetylresveratrol
• Spectrum5_000404
• BSPBi
• Acetylresveratrol
• 5-(4-Acetoxystyryl)-1,3-phenylene diacetate
• BSPBio_003463
• SPECTRUM1504041
• S
• +Expand

• MDL： MFCD01546481
• InChIKey： PDAYUJSOJIMKIS-SNAWJCMRSA-N
• Inchi： 1S/C20H18O6/c1-13(21)24-18-8-6-16(7-9-18)4-5-17-10-19(25-14(2)22)12-20(11-17)26-15(3)23/h4-12H,1-3H3/b5-4+
• SMILES： O(C(C([H])([H])[H])=O)C1C([H])=C(C([H])=C(/C(/[H])=C(\[H])/C2C([H])=C([H])C(=C([H])C=2[H])OC(C([H])([H])[H])=O)C=1[H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 354.110338g/mol
• Surface Charge: 0
• XLogP3: 3.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 354.110338g/mol
• Monoisotopic Mass: 354.110338g/mol
• Topological Polar Surface Area: 78.9Ų
• Heavy Atom Count: 26
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 354.4

Experimental Properties

• LogP: 3.63290
• PSA: 78.90000
• Refractive Index: 1.599
• Boiling Point: 504.8℃ at 760 mmHg
• Melting Point: 117.0 to 121.0 deg-C
• Flash Point: 504.8 °C at 760 mmHg
• Solubility: DMSO: ≥18mg/mL
• Color/Form: Powder
• Sensitiveness: Sensitive to light
• Density: 1.241

Triacetylresveratrol Security Information

• Symbol: GHS05 GHS07 GHS09
• WGK Germany：3
• Safety Instruction： 26-36/37/39-60-61
• Dangerous goods sign： Xi N
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Statement： H315-H317-H318-H335-H400
• Warning Statement： P261-P273-P280-P305 + P351 + P338
• Prompt：warning
• Storage Condition：room temp
• Risk Phrases： 37/38-41-43-50/53
• Signal Word：Danger

Triacetylresveratrol Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%